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Compound of Interest

Compound Name: 2-Chloroadenosine hemihydrate

Cat. No.: B1593237

2-Chloroadenosine (2-CADO) is a synthetic derivative of the endogenous nucleoside,
adenosine. The key structural modification—the substitution of a chlorine atom at the 2-position
of the purine ring—confers a significant advantage over native adenosine: enhanced metabolic
stability.[1][2][3][4] This stability arises because the chlorine atom sterically hinders the action of
adenosine deaminase, the primary enzyme responsible for the rapid degradation of adenosine
in vivo.[5] Consequently, 2-Chloroadenosine exhibits a more prolonged and predictable
biological effect, making it an invaluable pharmacological probe for investigating adenosine
signaling pathways.[4][6] It is typically supplied as a hemihydrate, meaning one water molecule
is associated with every two molecules of 2-Chloroadenosine.[7][8][9]

Core Chemical and Physical Properties

A precise understanding of the physicochemical properties of 2-Chloroadenosine
hemihydrate is fundamental for its effective use in experimental settings, from accurate stock
solution preparation to ensuring its integrity throughout an assay.
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Property Value Source(s)
) 6-Amino-2-chloropurine

Chemical Name o ) [7][10]
riboside hemihydrate

Synonyms 2-CADO, HEMIHYDRATE [11]

CAS Number 81012-94-4 (71811 1][12][13]
C10H12CINsO4 - 0.5H20 or

Molecular Formula [7]9][12][13]
C20H26Cl2N10009

Molecular Weight 310.69 g/mol [71181[12]

Appearance White to off-white solid/powder  [7][14]

_ _ ~160-162 °C (with

Melting Point N [71[8][15]
decomposition)

Purity >97% [71[12][13]

SMILES String O[C@H]10[C@@H]1CO0.0 [7]
Store at 2-8°C or in freezer at

Storage -20°C; Keep in dark place, [5][13]

Inert atmosphere

Solubility Profile

The choice of solvent is critical for bioavailability in both in vitro and in vivo studies.

Inappropriate solvent selection can lead to precipitation and inaccurate concentration

calculations.
Solvent Maximum Concentration Source(s)
Water ~25 mM (~7.54 mg/mL) [2][16]
DMSO ~100 mM (~30.17 mg/mL) [2][16]

Stability Considerations
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While metabolically stable against enzymatic degradation, the chemical stability of 2-
Chloroadenosine is pH-dependent. Studies on the related compound 2-chloro-2'-
deoxyadenosine show it is stable at neutral and basic pH but undergoes rapid acid-catalyzed
hydrolysis of the glycosidic bond at acidic pH, which releases the 2-chloroadenine base.[17] It
is crucial to maintain physiological or slightly basic pH in stock solutions and experimental
buffers to prevent degradation.

Mechanism of Action: Non-Selective Adenosine
Receptor Agonism

2-Chloroadenosine functions as a potent, non-selective agonist for the G protein-coupled
adenosine receptor family.[3][4][6] It binds to A1, Aza, and As receptor subtypes with nanomolar
affinity, initiating distinct downstream signaling cascades.[2][16][18] This broad activity profile
allows for the general stimulation of adenosine pathways, though it necessitates careful
experimental design to dissect the effects of individual receptor subtypes.

L Primary G- Downstream
Receptor Binding .
o Protein Effect on Source(s)
Subtype Affinity (Ki) .
Coupling cAMP

I (Inhibition of

A1 300 nM GilGo Adenylyl [2][16]
Cyclase)
1 (Stimulation of

Aza 80 nM Gs Adenylyl [2][16]
Cyclase)
I (Inhibition of

As 1900 nM Gi Adenylyl [2][16]

Cyclase)

The differential coupling to G proteins is the mechanistic basis for its opposing effects on cyclic
AMP (cAMP) levels, a key second messenger. Activation of A1 and As receptors inhibits
adenylyl cyclase, leading to a decrease in intracellular cAMP, while Aza receptor activation
stimulates adenylyl cyclase, causing a CAMP increase.[19][20]
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Caption: Experimental workflow for a cAMP functional assay.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1593237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety, Handling, and Storage

Proper handling is imperative for researcher safety and maintaining compound integrity.

o Safety: 2-Chloroadenosine is harmful if swallowed, in contact with skin, or if inhaled. It may
cause skin and serious eye irritation. [1]It is also suspected of damaging fertility or the
unborn child. Always handle with appropriate personal protective equipment (PPE), including
gloves, eye protection, and a dust mask in a well-ventilated area. [7]* Storage: Store the
solid compound in a tightly sealed container in a dark, inert atmosphere at 2-8°C for short-
term storage or under -20°C for long-term stability. [5][13]Prepare solutions fresh if possible;
if storage is required, aliquot and store at -20°C for up to one month. [16]

Conclusion

2-Chloroadenosine hemihydrate remains a vital compound in pharmacology and drug
discovery. Its enhanced stability compared to endogenous adenosine, coupled with its potent,
broad-spectrum agonism at adenosine receptors, provides a reliable platform for investigating
complex physiological and pathological processes. By understanding its chemical properties,
mechanism of action, and the rationale behind its use in carefully designed experiments,
researchers can continue to leverage this tool to unlock new therapeutic strategies for a host of
diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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